Cas no 183791-60-8 (2-Ethylhexyl 4-(chlorocarbonyl)benzoate)

• Product Name: 2-Ethylhexyl 4-(chlorocarbonyl)benzoate
• CAS No: 183791-60-8
• MF: C₁₆H₂₁ClO₃
• MW: 296.789144277573
• CID: 2783842
• PubChem ID: 71349526
• Update Time: 2025-04-21

2-Ethylhexyl 4-(chlorocarbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl 4-(chlorocarbonyl)benzoate
• 183791-60-8
• DTXSID70775374

• Inchi： 1S/C16H21ClO3/c1-3-5-6-12(4-2)11-20-16(19)14-9-7-13(8-10-14)15(17)18/h7-10,12H,3-6,11H2,1-2H3
• InChI Key： NUEMEQJXIUDNAA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C(=O)OCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 296.1179222Da
• Monoisotopic Mass: 296.1179222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 43.4Ų